Cas no 2193065-89-1 (ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate)

• Product Name: ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate
• CAS No: 2193065-89-1
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 6570714
• PubChem ID: 137951732
• Update Time: 2025-08-05

ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate
• ethyl 2-[2-(methoxymethoxy)-5-methylphenyl]-2-oxoacetate
• Benzeneacetic acid, 2-(methoxymethoxy)-5-methyl-α-oxo-, ethyl ester

• Inchi： 1S/C13H16O5/c1-4-17-13(15)12(14)10-7-9(2)5-6-11(10)18-8-16-3/h5-7H,4,8H2,1-3H3
• InChI Key： VNUHDMHVASLTNR-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(OCC)=O)=CC(C)=CC=C1OCOC

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 372.0±42.0 °C(Predicted)

Additional information on ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate

Ethyl 2-2-(Methoxymethoxy)-5-Methylphenyl-2-Oxoacetate (CAS No. 2193065-89-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate (CAS No. 2193065-89-1) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure, has attracted considerable attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements related to this compound.

The chemical structure of ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate is noteworthy for its complexity and functional groups. The molecule consists of an ethyl ester group, a methoxymethoxy protecting group, and a substituted phenyl ring with a methyl group at the 5-position. The presence of these functional groups imparts specific chemical properties that make the compound valuable for various applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate. One common approach involves the reaction of 2-(methoxymethoxy)-5-methylbenzaldehyde with ethyl glyoxylate in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research has highlighted the potential of ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate in various medicinal applications. For instance, studies have shown that this compound exhibits promising antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival.

Moreover, ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The methoxymethoxy protecting group in this compound can be selectively cleaved under specific conditions, releasing the active moiety with enhanced therapeutic effects and reduced side effects.

In addition to its medicinal applications, ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate has also been explored for its use in organic synthesis as a building block for more complex molecules. Its reactivity and functional group diversity make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The safety profile of ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate is another important aspect to consider. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety and efficacy.

In conclusion, ethyl 2-2-(methoxymethoxy)-5-methylphenyl-2-oxoacetate (CAS No. 2193065-89-1) is a multifaceted compound with significant potential in medicinal chemistry and organic synthesis. Its unique chemical structure, diverse synthetic methods, and promising biological activities make it an exciting area of ongoing research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.